TRANS,TRANSMUCONALDEHYDE

• CAS No.: 18409-46-6
• Product Name: TRANS,TRANSMUCONALDEHYDE
• Molecular Formula: C6H6O2
• Molecular Weight: 110.11 g/mol
• IUPAC Name: (2Z,4E)-hexa-2,4-dienedial
• Standard InChI: InChI=1S/C6H6O2/c7-5-3-1-2-4-6-8/h1-6H/b3-1-,4-2+
• Standard InChIKey: NDCAAPXLWRAESY-ZPUQHVIOSA-N
• Isomeric SMILES: C(=C/C=O)\C=C/C=O
• SMILES: C(=CC=O)C=CC=O
• Canonical SMILES: C(=CC=O)C=CC=O
• Melting Point: 120.5-121°C
• Physical Description: Solid
• Description: (e, e)-2, 4-Hexadienedial, also known as (e, e)-muconaldehyde or hexa-2, 4-dienedial, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms (e, e)-2, 4-Hexadienedial exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, (e, e)-2, 4-hexadienedial is primarily located in the cytoplasm. Outside of the human body, (e, e)-2, 4-hexadienedial can be found in cereals and cereal products. This makes (e, e)-2, 4-hexadienedial a potential biomarker for the consumption of this food product.
• Synonyms: muconaldehyde
• PubChem Compound: 11412357
• Last Modified: Nov 11 2021